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Compound of Interest

Acetic acid, 2,2'-
Compound Name:

[methylenebis(thio)]bis-
CAS No.: 2068-24-8
Cat. No.: B1294338

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectral data for Acetic acid,
2,2'-[methylenebis(thio)]bis-, also known by synonyms such as Methylenebisthioglycolic acid
and having the CAS Number 2068-24-8. Due to the limited availability of public experimental
spectra, this guide combines experimentally reported mass spectrometry data with predicted
Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopic data based on the
compound's chemical structure. Detailed experimental protocols for obtaining such spectra are
also provided.

Compound Information

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1294338#bc-rfq
https://www.benchchem.com/product/b1294338/docs?utm_src=pdf-body#spectroscopic-analysis-of-acetic-acid-2-2-methylenebis-thio-bis-a-technical-guide
https://www.benchchem.com/product/b1294338/docs?utm_src=pdf-body#spectroscopic-analysis-of-acetic-acid-2-2-methylenebis-thio-bis-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294338?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Property Value

2-(carboxymethylsulfanylmethylsulfanyl)acetic
IUPAC Name ( Y Y Y y W

acid
Methylenebisthioglycolic acid, Acetic acid,
Synonyms N
(methylenedithio)di-
CAS Number 2068-24-8
Molecular Formula CsHs04S2
Molecular Weight 196.24 g/mol [1]
Chemical Structure HOOC-CH2-S-CH2-S-CH2-COOH

Mass Spectrometry (MS)

Mass spectrometry of Acetic acid, 2,2'-[methylenebis(thio)]bis- provides key information
about its molecular weight and fragmentation pattern. The electron ionization (EI) mass
spectrum shows a molecular ion peak and several characteristic fragment ions.

Data Presentation

Table 1: Mass Spectrometry Fragmentation Data
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miz Relative Intensity (%) Plausible Fragment
196 22.8 [M]* (Molecular lon)
178 13.9 [M - H20]*

151 1.2 [M - COOHJ*

137 75.4 [M - CH2COOH]*

105 58.9 [S-CH2-S-CH2-COOH]*
92 6.1 [CH2-S-CH2-S]*

77 100.0 [S-CH2-COOH]*

47 76.5 [CH2SH]*

45 57.3 [COOH]*

Data sourced from publicly available mass spectral data.

Experimental Protocols

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol for Carboxylic Acids (with
Derivatization)

Due to the low volatility of dicarboxylic acids, a derivatization step is typically required for GC-
MS analysis.

o Sample Preparation (Extraction):

o If the sample is in a biological matrix, precipitate proteins using a 5:1 volume ratio of ice-
cold acetonitrile, vortex, and centrifuge at 14,000 RPM for 15 minutes at 4°C.

o Collect the supernatant and acidify with 3% phosphoric acid.

o Perform a liquid-liquid extraction by adding an immiscible organic solvent (e.g., ethyl
acetate), vortexing thoroughly, and centrifuging to separate the phases.

o Collect the organic layer containing the analyte.
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» Derivatization (Esterification):

o

Evaporate the organic extract to dryness under a gentle stream of nitrogen.

[¢]

Add 50-100 pL of a 10% (w/w) solution of BFs in butanol or methanol.

Seal the reaction vial and heat at 60-100°C for 30-60 minutes.

[¢]

[e]

After cooling, the resulting ester derivatives are ready for GC-MS analysis.

¢ GC-MS Parameters:

[¢]

Column: Non-polar stationary phase, such as 5% phenylmethylpolysiloxane.
o Injection Mode: Splitless.

o Injection Volume: 1-2 pL.

o Injector Temperature: 250°C.

o Carrier Gas: Helium at a constant flow of ~1.7 mL/min.

o Oven Temperature Program: Initial temperature of 60°C, hold for 2 minutes, then ramp to
280°C at 10°C/min.

o lonization Mode: Electron lonization (El) at 70 eV.

o lon Source Temperature: 200°C.

o

Interface Temperature: 280°C.

Nuclear Magnetic Resonance (NMR) Spectroscopy

While experimental NMR spectra for this compound are not readily available in public
databases, the expected chemical shifts and multiplicities can be predicted based on its

structure.

Predicted Data Presentation
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Table 2: Predicted *H NMR Spectral Data

Predicted Chemical

Proton Assignment . Multiplicity Integration
Shift (6, ppm)

HOOC- 10.0-13.0 Singlet (broad) 2H

-S-CH2-COOH 3.4-3.6 Singlet 4H

-S-CH2-S- 3.8-4.0 Singlet 2H

Table 3: Predicted 13C NMR Spectral Data

Carbon Assignment Predicted Chemical Shift (3, ppm)
COOH 170 - 180

-S-CH2-COOH 35-45

-S-CH2-S- 40 - 50

Experimental Protocols

NMR Sample Preparation and Acquisition
e Sample Preparation:

o Dissolve 5-10 mg of the solid compound in approximately 0.7 mL of a suitable deuterated
solvent (e.g., DMSO-ds, CDClIs, or D20) in a standard 5 mm NMR tube.

o If using D20, the acidic protons of the carboxylic acid groups will exchange with
deuterium, leading to the disappearance of their signal in the *H NMR spectrum, which
can be a useful diagnostic tool.

o Add a small amount of an internal standard, such as tetramethylsilane (TMS), for
referencing the chemical shifts to O ppm.

 NMR Data Acquisition:
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o Acquire the spectra on a high-field NMR spectrometer (e.g., 400 MHz or higher).

o For 'H NMR, a standard pulse program with a sufficient number of scans (e.g., 16 or 32)
should be used to achieve a good signal-to-noise ratio.

o For 13C NMR, a proton-decoupled pulse sequence is typically used, and a larger number
of scans will be required due to the lower natural abundance of 3C.

Infrared (IR) Spectroscopy

The IR spectrum of Acetic acid, 2,2'-[methylenebis(thio)]bis- is expected to show
characteristic absorption bands for the carboxylic acid and thioether functional groups.
PubChem indicates that an FTIR spectrum has been recorded using a KBr-Pellet technique on
a Bruker IFS 85 instrument[1].

Predicted Data Presentation

Table 4: Predicted IR Absorption Bands

Wavenumber . . . .

(cm—9) Intensity Functional Group Vibrational Mode
2500-3300 Broad, Strong O-H (Carboxylic Acid) Stretching
2900-3000 Medium C-H (Methylene) Stretching
1680-1720 Strong C=0 (Carboxylic Acid)  Stretching
1210-1320 Medium C-O (Carboxylic Acid) Stretching

600-800 Weak-Medium C-S (Thioether) Stretching

Experimental Protocols

FTIR Spectroscopy using the KBr Pellet Method
This method is suitable for solid samples.

e Sample Preparation:
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o Thoroughly dry high-purity potassium bromide (KBr) powder at ~110°C for 2-3 hours to
remove any moisture.

o In an agate mortar and pestle, grind 1-2 mg of the solid sample.
o Add approximately 100-200 mg of the dried KBr powder to the mortar.

o Rapidly and thoroughly mix and grind the sample and KBr together to create a
homogeneous fine powder.

e Pellet Formation:
o Transfer the powder mixture into a pellet-forming die.

o Place the die under a hydraulic press and apply a force of approximately 8-10 tons for
several minutes. It is recommended to pull a vacuum on the die during pressing to remove
entrapped air and moisture, which results in a more transparent pellet.

o Carefully remove the resulting thin, transparent pellet from the die.
» |IR Data Acquisition:

o Place the KBr pellet in the sample holder of the FTIR spectrometer.

o Acquire a background spectrum using a blank KBr pellet.

o Acquire the sample spectrum. The instrument software will automatically ratio the sample
spectrum against the background spectrum to produce the final absorbance or
transmittance spectrum.

Visualization of Spectroscopic Workflow

The following diagram illustrates the logical workflow for the comprehensive spectroscopic
analysis of Acetic acid, 2,2'-[methylenebis(thio)]bis-.
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Caption: Logical workflow for the spectroscopic analysis of the target compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. Acetic acid, 2,2'-(methylenebis(thio))bis- | CSH804S2 | CID 74949 - PubChem
[pubchem.ncbi.nim.nih.gov]

» To cite this document: BenchChem. [Spectroscopic Analysis of Acetic Acid, 2,2'-
[methylenebis(thio)]bis-: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1294338/docs#spectroscopic-analysis-of-acetic-acid-
2-2-methylenebis-thio-bis-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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